Cas no 2229565-17-5 (tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate
• CAS No: 2229565-17-5
• MF: C₁₈H₃₅N₃O₃
• MW: 341.488805055618
• CID: 6093811
• PubChem ID: 165884176
• Update Time: 2025-07-21

tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate
• EN300-2006888
• tert-butyl 4-{2-[1-(aminomethyl)-4-hydroxycyclohexyl]ethyl}piperazine-1-carboxylate
• 2229565-17-5

• Inchi： 1S/C18H35N3O3/c1-17(2,3)24-16(23)21-12-10-20(11-13-21)9-8-18(14-19)6-4-15(22)5-7-18/h15,22H,4-14,19H2,1-3H3
• InChI Key： ICZLUQLAVBQFMR-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CCN2CCN(C(=O)OC(C)(C)C)CC2)CC1

Computed Properties

• Exact Mass: 341.26784199g/mol
• Monoisotopic Mass: 341.26784199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate (CAS No. 2229565-17-5)

The compound tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate (CAS No. 2229565-17-5) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. This piperazine derivative features a unique structural framework, combining a cyclohexyl ring with hydroxyl and aminomethyl functional groups, which makes it a valuable intermediate in the synthesis of bioactive compounds. Its tert-butyl carbamate (Boc) protecting group enhances its stability, facilitating its use in multi-step synthetic routes.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in molecules like tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate for their potential applications in central nervous system (CNS) therapeutics, anti-inflammatory agents, and antimicrobial drugs. The presence of both amino and hydroxyl groups in its structure allows for further functionalization, enabling the creation of targeted drug candidates with improved pharmacokinetic properties.

The synthesis of CAS No. 2229565-17-5 involves advanced organic chemistry techniques, including protection-deprotection strategies and selective hydrogenation. These methods ensure high purity and yield, which are critical for pharmaceutical applications. The compound's Boc-protected amine is particularly advantageous in peptide coupling reactions, a key step in the development of peptide-based therapeutics, a hot topic in modern medicine.

From an industrial perspective, tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate is gaining attention as a building block for small molecule drugs. Its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient processes—aligns with the growing emphasis on sustainable pharmaceutical manufacturing. This aligns with current trends in environmentally friendly synthesis, a frequently searched topic among chemists and researchers.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its structural integrity and purity, ensuring compliance with stringent regulatory standards. The compound's logP value and solubility profile are also critical parameters evaluated during preclinical studies, as they influence its bioavailability and efficacy.

In conclusion, tert-butyl 4-{2-1-(aminomethyl)-4-hydroxycyclohexylethyl}piperazine-1-carboxylate (CAS No. 2229565-17-5) represents a promising candidate for advancing drug discovery efforts. Its unique chemical properties and adaptability to modern synthetic methodologies make it a valuable asset in the quest for innovative therapeutics. As the pharmaceutical industry continues to explore novel drug scaffolds, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.